Cas no 1049389-45-8 (N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide)

• Product Name: N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide
• CAS No: 1049389-45-8
• MF: C₂₂H₃₁N₃O₃S
• MW: 417.564844369888
• CID: 5830343
• PubChem ID: 42267532
• Update Time: 2025-05-23

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide
• F5265-0099
• AKOS024504295
• 1049389-45-8
• N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-4-propylbenzenesulfonamide
• VU0493684-1
• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-4-propylbenzenesulfonamide

• Inchi： 1S/C22H31N3O3S/c1-3-4-19-5-11-22(12-6-19)29(26,27)23-13-14-24-15-17-25(18-16-24)20-7-9-21(28-2)10-8-20/h5-12,23H,3-4,13-18H2,1-2H3
• InChI Key： DQXOKFUCYKDISK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC)(NCCN1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.20861303g/mol
• Monoisotopic Mass: 417.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.3Ų

Additional information on N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide

Introduction to N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide (CAS No. 1049389-45-8)

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide, a compound with the CAS number 1049389-45-8, is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The structural composition of this molecule, featuring a sulfonamide group and a piperazine moiety, makes it an intriguing subject for further investigation.

The molecular structure of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide is characterized by its complex arrangement of functional groups. The presence of a 4-methoxyphenyl group and a propyl substituent on the benzene ring contributes to its unique chemical properties. These features not only influence its solubility and stability but also play a crucial role in its interactions with biological targets. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds, which is essential for binding to biological receptors with high affinity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide has been studied for its potential as a pharmacological agent due to its structural similarity to known active pharmaceutical ingredients (APIs). Its mechanism of action is thought to involve interactions with serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and schizophrenia.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further drug design. The combination of the piperazine ring and the sulfonamide group provides a versatile platform for chemical modifications that can enhance pharmacological activity while minimizing side effects. Researchers have been exploring various derivatives of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide to optimize its therapeutic profile.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule with greater efficiency and scalability. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide. Pharmacokinetics plays a critical role in determining how a drug is absorbed, distributed, metabolized, and excreted by the body. By elucidating these processes, researchers can better predict the compound's efficacy and safety in clinical settings. For instance, studies have shown that modifications to the propyl substituent can significantly impact the compound's metabolic stability and bioavailability.

The potential therapeutic applications of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide extend beyond neurological disorders. Preliminary research suggests that it may also have anti-inflammatory and analgesic properties. These findings open up new avenues for exploring its use in conditions such as chronic pain syndromes and autoimmune diseases. The dual functionality provided by the sulfonamide and piperazine groups makes this compound a promising candidate for multi-target drug design.

In conclusion, N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-4-propylbenzene-1-sulfonamide (CAS No. 1049389-45-8) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups, coupled with recent advancements in synthetic chemistry and pharmacokinetic studies, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in future drug development efforts.